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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides an in-depth exploration of carbohydrazide, a versatile

chemical compound with significant applications across various industries, including

pharmaceuticals. This guide covers its nomenclature, chemical and physical properties,

synthesis protocols, and key applications, with a focus on providing detailed, actionable

information for professionals in scientific research and drug development.

Nomenclature and Chemical Identification
Carbohydrazide is known by a variety of synonyms and chemical identifiers, which are crucial

for researchers to recognize when conducting literature reviews and chemical sourcing. The

compound's formal IUPAC name is 1,3-Diaminourea.[1][2] A comprehensive list of its

alternative names and identifiers is provided below.

Table 1: Synonyms and Identifiers for Carbohydrazide
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Type Identifier

IUPAC Name 1,3-Diaminourea[1][2]

Common Synonyms

Carbodihydrazide, Carbonic dihydrazide,

Carbonohydrazide, Carbazide,

Carbohydrazine[1][2][3][4][5][6][7][8]

Other Names

N,N'-diaminourea, 4-aminosemicarbazide,

Carbonyl dihydrazine, Hydrazine, carbonylbis-,

Carbazic acid, hydrazide, Urea, N,N'-diamino-,

1,3-Diaminomocovina, Karbazid[2][3][4][7]

CAS Number 497-18-7[1][2][7][9]

EC Number 207-837-2[1][2][9]

UNII W8V7FYY4WH[1][2]

ChEBI ID CHEBI:61308[1][2]

PubChem CID 73948[1]

Molecular Formula CH6N4O[1][2][7][9]

SMILES C(=O)(NN)NN[2]

InChI Key XEVRDFDBXJMZFG-UHFFFAOYSA-N[1][2][7]

Physicochemical Properties
Carbohydrazide is a white, crystalline solid at room temperature.[3] It is highly soluble in water

but largely insoluble in most organic solvents like ethanol, ether, and benzene.[1][3] The

compound decomposes upon melting.[1][3]

Table 2: Quantitative Physicochemical Data for Carbohydrazide
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Property Value

Molar Mass 90.09 g/mol [1] (90.0845 g/mol also reported[7])

Melting Point 153–154 °C (decomposes)[1][3][10]

Density 1.341 g/cm³[1]

Water Solubility Very soluble[3][11]

pH (12% Solution) 8.45 ± 1.25[8][9]

Acute Toxicity (LD50)
Intraperitoneal (mouse): 167 mg/kg; Intravenous

(mouse): 120 mg/kg[4]

Synthesis of Carbohydrazide: Experimental
Protocols
Several methods for the synthesis of carbohydrazide have been established, primarily

involving the reaction of a C1 precursor with hydrazine.[1]

Protocol 1: Synthesis from Urea and Hydrazine
This is a common industrial method for producing carbohydrazide.[1][3]

Reaction: OC(NH₂)₂ + 2 N₂H₄ → OC(N₂H₃)₂ + 2 NH₃

Procedure:

Treat urea with hydrazine.

The reaction produces carbohydrazide and ammonia gas.[1][3]

Further purification may be required to separate the product from unreacted starting

materials.

Protocol 2: Synthesis from Dialkyl Carbonates and
Hydrazine Hydrate
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This method proceeds in two steps and is based on the nucleophilic attack of hydrazine on the

electron-deficient carbon of the carbonate.[12] A common variation uses diethyl carbonate.[13]

[14]

Step 1: Formation of Alkyl Carbazate

React a di(lower alkyl) carbonate (e.g., diethyl carbonate or dimethyl carbonate) with

hydrazine hydrate in a mole ratio of approximately 1:1.[14]

The reaction is conducted at a temperature below 80°C.[14]

Place 354g of diethyl carbonate (3.0 mols) and 388g of 85% hydrazine hydrate (6.6 mols)

in a 1-liter round-bottomed flask.[13]

Shake the flask until a single phase is formed; the temperature will rise to about 55°C.[13]

Distill off the alcohol co-product (e.g., ethanol) to drive the reaction forward.[14] This

distillation can be performed under vacuum.[14] For the diethyl carbonate method, heating

is continued for 4 hours, collecting the distillate at a vapor temperature of 80-85°C.[13]

Step 2: Formation of Carbohydrazide

Add an excess of hydrazine hydrate to the resulting alkyl carbazate.[12][14]

Heat the mixture. For methyl hydrazinicarboxylate, hydrazine hydrate (1.1 mol) is added at

70°C.[12] For ethyl carbazate, the mixture is heated at 64° to 77°C for 8 hours.[14]

Cool the reaction solution to induce crystallization of carbohydrazide. Cooling to 0°C[12]

or 22°C[14] is effective.

Filter the crystalline product using a Büchner funnel.[12]

Wash the crude product with ethanol and dry under vacuum to obtain pure

carbohydrazide.[12][13] Recrystallization from hot water followed by precipitation with

ethanol can also be used for purification.[13]
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Protocol 3: Synthesis from Methyl Ethyl Ketazine and
Urea
This method presents an alternative route that avoids the direct use of hydrazine hydrate as a

starting material.

Reaction: Methyl ethyl ketazine reacts with urea at a specified temperature.[15]

Procedure:

Combine methyl ethyl ketazine and urea, typically in a molar ratio of 2-3:1 (ketazine:urea).

[15] The urea can be in a 25%-40% aqueous solution.[15]

Heat the mixture to drive the reaction.

The byproducts, ammonia and methyl ethyl ketone, can be recovered and recycled.[15]

The carbohydrazide product is separated from the mother liquor by centrifugation. The

remaining solution can be reused in subsequent synthesis batches.[15]

Key Applications in Research and Industry
Carbohydrazide's unique chemical properties make it a valuable compound in various fields.

Oxygen Scavenger: Its primary industrial use is as an oxygen scavenger in high-pressure

boiler systems to prevent corrosion.[1][3][6][10] It is considered a safer alternative to the

toxic and potentially carcinogenic hydrazine.[3][16] Carbohydrazide reacts with dissolved

oxygen to form water, nitrogen, and carbon dioxide, leaving no dissolved solids in the

system.[4][10]

Precursor in Organic Synthesis: It serves as a crucial intermediate in the synthesis of

pharmaceuticals, herbicides, plant growth regulators, and dyes.[1][3][11][17] Its derivatives

are known to exhibit a wide range of biological activities, including anticancer, antibacterial,

anti-inflammatory, and antiviral properties.[18][19][20]

Drug Development: In the pharmaceutical industry, carbohydrazide's antioxidant properties

make it a potential candidate for use in drug formulations to protect active pharmaceutical
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ingredients (APIs) from oxidative degradation.[21] The carbohydrazide motif is a key

pharmacophore that can interact with biological targets.[18][20]

Polymer Chemistry: It is used as a curing agent for epoxide-type resins and as a cross-

linking agent for elastic fibers.[1][3][6][17]

Other Applications: Carbohydrazide is also used in the development of ammunition

propellants, as a stabilizer in soaps, in photography, and as a formaldehyde capture agent.

[1][3][6][17]

Reaction Pathways and Mechanisms
The chemical reactivity of carbohydrazide is central to its applications. The following diagrams

illustrate key reaction pathways.

Oxygen Scavenging Mechanism
Carbohydrazide efficiently removes dissolved oxygen from water, which is critical for

preventing corrosion in boiler systems.

Oxygen Scavenging by Carbohydrazide

Carbohydrazide
(N₂H₃)₂CO

Water
H₂O

+ O₂

Nitrogen
N₂
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Carbon Dioxide
CO₂
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Oxygen
O₂
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Caption: Reaction of carbohydrazide with oxygen to form harmless byproducts.

Thermal Decomposition Pathway
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At elevated temperatures, carbohydrazide undergoes decomposition. The decomposition

products vary with temperature.

Thermal Decomposition of Carbohydrazide

Hydrolysis (>150°C)

Decomposition (>200°C)

Carbohydrazide
(N₂H₃)₂CO

Hydrazine
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+ H₂O
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CO₂

+ H₂O
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NH₃

Heat

Nitrogen
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Heat

Hydrogen
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Heat

Carbon Dioxide
CO₂

Heat

Click to download full resolution via product page

Caption: Thermal decomposition pathways of carbohydrazide at different temperatures.[4]

General Synthesis Workflow
This diagram outlines the generalized workflow for the synthesis of carbohydrazide from a C1

precursor and hydrazine, followed by purification.
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General Synthesis and Purification Workflow
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(e.g., Diethyl Carbonate)
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Caption: A generalized workflow for the synthesis and purification of carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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